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Compound of Interest

N-(2-hydroxyethyl)-2-
Compound Name:
phenylacetamide

Cat. No. B1293601

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activity of N-(2-hydroxyethyl)-2-
phenylacetamide is limited in publicly available literature. This guide synthesizes information
from structurally related compounds to provide insights into its potential therapeutic
applications. The presented data and protocols are for informational purposes and should be
adapted and validated for N-(2-hydroxyethyl)-2-phenylacetamide.

Introduction

N-(2-hydroxyethyl)-2-phenylacetamide is a chemical entity belonging to the phenylacetamide
class of compounds. While this specific molecule has not been extensively studied, its
structural motifs are present in various biologically active molecules. The phenylacetamide core
and the N-hydroxyethyl substitution are known to contribute to a range of pharmacological
effects. This technical guide explores the potential anticonvulsant, anti-inflammatory, and
antimicrobial activities of N-(2-hydroxyethyl)-2-phenylacetamide based on data from
analogous compounds.

Physicochemical Properties
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Property Value Source
Molecular Formula C10H13NO2 [1112]
Molecular Weight 179.22 g/mol [1]
CAS Number 6269-99-4 [2]
N-(2-hydroxyethyl)-2-
IUPAC Name (e-hy y. &
phenylacetamide
C1=CC=C(C=C1)CC(=0O)NCC
SMILES [1]
O
NVPXZQZKQWBJW-
InChl Key Q QzKQ [1][2]

UHFFFAOYSA-N

Potential Biological Activities and Quantitative Data

Based on the biological activities of structurally similar compounds, N-(2-hydroxyethyl)-2-
phenylacetamide may possess anticonvulsant, anti-inflammatory, and antimicrobial properties.
The following tables summarize the quantitative data for these related molecules.

Anticonvulsant Activity

The N-(2-hydroxyethyl)amide scaffold is a key feature in several compounds with demonstrated
anticonvulsant effects.
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EDso TDso Protective
Compound Test Model Reference
(mgl/kg) (mgl/kg) Index (PI)
Maximal
N-(2-
hyd thyl) Electroshock 17.7 154.9 8.8 [31[4]I5]
roxye . : .
.y Y .y (MES) Test
cinnamamide
(mice)
(B)-3-(3-
fluorophenyl)-
pheny) MES Test
N-(2- _ 17.0 211.1 12.4 [3]
(mice)
hydroxyethyl)
acrylamide
N-(2-
MES Test
hydroxyethyl) ) 22.0 599.8 27.5 [6]
) (mice)
decanamide
N-(2-
MES Test
hydroxyethyl) ) 23.3 >1000 >42.9 [6]
T (mice)
palmitamide
N-(2-
MES Test
hydroxyethyl) ) 20.5 >1000 >48.8 [6]
) (mice)
stearamide

Anti-inflammatory Activity

The phenylacetamide core is present in molecules exhibiting anti-inflammatory properties.
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Compound Test Model Dosage Key Findings Reference
Significant
) reduction in paw
N-(2-hydroxy Adjuvant-
N 5 mg/kg and 10 edema; Reduced
phenyl) Induced Arthritis [71[81[9][10]
) ) mg/kg serum levels of
acetamide (AlA) in rats
IL-1B and TNF-a.
[71[8]
Suppression of
N-(2- Collagen-
- RANK/RANKL
hydroxyphenyl)a Induced Arthritis - ) ) [11]
. . signaling
cetamide (CIA) in rats
pathway.[11]

Antimicrobial Activity

Various derivatives of phenylacetamide have shown potential as antimicrobial agents.

Compound Class Organism(s) MIC (pg/mL) Reference
Phenylacetamide o )
T Escherichia coli 0.64 - 5.65 [12]
derivatives
_ Methicillin-resistant
Phenylacetamide
Staphylococcus 0.64 - 5.65 [12]

derivatives
aureus (MRSA)

Potential Mechanisms of Action and Signaling
Pathways

The potential biological activities of N-(2-hydroxyethyl)-2-phenylacetamide may be mediated
through various signaling pathways, as suggested by studies on related compounds.

Anti-inflammatory Signaling

N-(2-hydroxyphenyl)acetamide, a structural analog, has been shown to modulate inflammatory
pathways. A potential mechanism for N-(2-hydroxyethyl)-2-phenylacetamide could involve
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the inhibition of pro-inflammatory cytokine production and interference with the RANK/RANKL
signaling pathway, which is crucial in inflammatory processes and bone metabolism.

Immune Cell (e.g., Macrophage)

N-(2-hydroxyethyl)- [nhibits
2-phenylacetamide (Potential)
(Proposed)

Inflammatory Stimulus i
NF-kB Pathway
Inflammatory Stimulus Activates

Induces Transcription Pro-inflammatory Cytokines Mediates

(IL-1B, TNF-a)

Inflammatory Response

Click to download full resolution via product page
Proposed anti-inflammatory mechanism of action.

Another potential pathway, based on studies of 2-phenylacetamide, involves the MAPK
signaling cascade, which is implicated in cellular responses to a variety of stimuli and is

involved in inflammation and fibrosis.
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Potential modulation of the MAPK signaling pathway.
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Experimental Protocols

The following are generalized protocols for assessing the potential biological activities of N-(2-
hydroxyethyl)-2-phenylacetamide, based on methodologies used for similar compounds.

General Synthesis of N-(2-hydroxyethyl)-2-
phenylacetamide

A common method for the synthesis of N-substituted acetamides is the acylation of the

corresponding amine with an acylating agent.

Reactants

Solvent (e.g., Dichloromethane)

Base (e.g., Triethylamine) Reaction ‘Work-up & Purification
| Reactionato°Ctort Aqueous Wash }—) Drying over NazSO4 }—) Solvent Evaporation }—){ Column Chromatography
L

Phenylacetyl chioride

Click to download full resolution via product page
General workflow for the synthesis of N-(2-hydroxyethyl)-2-phenylacetamide.

Protocol:
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e Dissolve ethanolamine and a suitable base (e.g., triethylamine) in an anhydrous solvent
(e.g., dichloromethane) and cool the mixture to 0°C.

e Add phenylacetyl chloride dropwise to the stirred solution.

» Allow the reaction to warm to room temperature and stir for several hours.
o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, wash the reaction mixture with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by column chromatography on silica gel.

Anticonvulsant Activity Screening (Maximal
Electroshock Test)

This protocol is adapted from studies on N-(2-hydroxyethyl) cinnamamide derivatives[3].
Animals: Male Kunming mice (18-22 g). Procedure:
» Administer the test compound (dissolved in a suitable vehicle) intraperitoneally (i.p.).

o After a set period (e.g., 30 minutes), subject the mice to an electrical stimulus (e.g., 50 mA,
0.2 s duration, 60 Hz) via corneal electrodes.

» Observe the mice for the presence or absence of the tonic hind limb extension seizure.
e The absence of this seizure is considered as the endpoint for protection.

o Determine the median effective dose (EDso) using a probit analysis of the dose-response
data.

» Evaluate neurotoxicity using the rotarod test to determine the median toxic dose (TDso).

» Calculate the Protective Index (PI) as TDso / EDso.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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